Terpin hydrate

• CAS No.: 2451-01-6
• Product Name: Terpin hydrate
• Molecular Formula: C10H22O3
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol;hydrate
• Standard InChI: InChI=1S/C10H20O2.H2O/c1-9(2,11)8-4-6-10(3,12)7-5-8;/h8,11-12H,4-7H2,1-3H3;1H2
• Standard InChIKey: JGKJMBOJWVAMIJ-UHFFFAOYSA-N
• SMILES: CC1(CCC(CC1)C(C)(C)O)O.O
• Canonical SMILES: CC1(CCC(CC1)C(C)(C)O)O.O
• Appearance: Solid powder
• Melting Point: 116
• Description: Terpin hydrate is an expectorant, commonly used to loosen mucus and ease congestion in patients presenting with acute or chronic bronchitis, and related pulmonary conditions. It is derived from sources such as turpentine, oregano, thyme and eucalyptus. It was popular in the United States since the late nineteenth century, but was removed from marketed medications in the 1990s after FDA stated that "based on evidence currently available, there are inadequate data to establish general recognition of the safety and effectiveness of these ingredients". Elixirs of terpin hydrate are still available to patients as prescription medications to be prepared by specialty compounding pharmacies.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Partially soluble in cold wate
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(2'-hydroxypropan-2'-yl)-5-methylcyclohexanol; 2-hydroxy-alpha,alpha,4-trimethylcyclohexanemethanol; geranodyle; p-menthane-1,8-diol; p-menthane-3,8-diol; para-menthane-3,8-diol; terpin; terpin hydrate; terpin, monohydrate(cis)-isomer; terpin, titanium (+4) salt
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• PubChem Compound: 17141
• Last Modified: Nov 11 2021